1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(3,5-dimethoxybenzoyl)piperazine

• Molecular Formula: C28H32N2O5
• Molecular Weight: 476.6 g/mol
• IUPAC Name: (3,5-dimethoxyphenyl)-[4-[(4-methoxy-3-phenylmethoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C28H32N2O5/c1-32-24-16-23(17-25(18-24)33-2)28(31)30-13-11-29(12-14-30)19-22-9-10-26(34-3)27(15-22)35-20-21-7-5-4-6-8-21/h4-10,15-18H,11-14,19-20H2,1-3H3
• InChI Key: MVWDEAVYWBEEKG-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CN2CCN(CC2)C(=O)C3=CC(=CC(=C3)OC)OC)OCC4=CC=CC=C4

Description

1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(3,5-dimethoxybenzoyl)piperazine, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. It is commonly used as a recreational drug due to its stimulant effects, but it has also been studied for its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(3,5-dimethoxybenzoyl)piperazine is not fully understood, but it is believed to act as a dopamine and serotonin releaser and reuptake inhibitor. This leads to an increase in the levels of these neurotransmitters in the brain, which is thought to be responsible for its stimulant effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also has been shown to increase the release of certain hormones, such as cortisol and prolactin. Additionally, this compound has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(3,5-dimethoxybenzoyl)piperazine in lab experiments is that it is a relatively inexpensive and easy-to-synthesize compound. Additionally, its stimulant effects make it a useful tool for studying the effects of dopamine and serotonin in the brain. However, one limitation of using this compound in lab experiments is that its effects on the brain are not fully understood, which may limit its usefulness in certain types of studies.

Future Directions

There are a number of potential future directions for research on 1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(3,5-dimethoxybenzoyl)piperazine. One area of interest is its potential as a treatment for depression and anxiety. Additionally, further research is needed to fully understand its mechanism of action and its effects on the brain. Finally, there is a need for more research on the potential long-term effects of this compound use, particularly in the context of recreational use.

Synthesis Methods

1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(3,5-dimethoxybenzoyl)piperazine can be synthesized through a multi-step process that involves the reaction of 3-(benzyloxy)-4-methoxybenzaldehyde with piperazine in the presence of a catalyst to form 1-[3-(benzyloxy)-4-methoxybenzyl]piperazine. This intermediate product is then reacted with 3,5-dimethoxybenzoyl chloride to yield the final product, this compound.

Scientific Research Applications

1-[3-(Benzyloxy)-4-methoxybenzyl]-4-(3,5-dimethoxybenzoyl)piperazine has been studied for its potential therapeutic applications, particularly in the field of psychiatry. It has been shown to have antidepressant and anxiolytic effects in animal models, suggesting that it may be a viable alternative to traditional antidepressant and anxiolytic medications. Additionally, this compound has been studied for its potential as a treatment for drug addiction, as it has been shown to reduce the rewarding effects of certain drugs of abuse.